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Compound of Interest

Compound Name: Hydroxy-PEG3-acrylate

Cat. No.: B1673970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
safety data for the compound with CAS number 16695-45-7, identified as 2-[2-(2-
hydroxyethoxy)ethoxy]ethyl acrylate. This compound, also known under the synonym
Hydroxy-PEG3-acrylate, is a valuable bifunctional molecule utilized in various scientific
applications, notably as a hydrophilic linker in the development of Proteolysis Targeting
Chimeras (PROTACS).

Physicochemical Properties

The following tables summarize the known and computed physicochemical properties of 2-[2-
(2-hydroxyethoxy)ethoxy]ethyl acrylate. While experimental data for some properties are not
readily available in the literature, computed values from validated models provide useful
estimates.

Table 1: General and Computed Physicochemical Properties
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Property Value Source
2-[2-(2-

IUPAC Name hydroxyethoxy)ethoxy]ethyl
prop-2-enoate

CAS Number 16695-45-7

Molecular Formula CoH160s

Molecular Weight 204.22 g/mol

Canonical SMILES C=CC(=0)0Occoccocco

[1]

InChl=1S/C9H1605/c1-2-
InChl 9(11)14-8-7-13-6-5-12-4-3-
10/h2,10H,1,3-8H2

[1]

VETIYACESIPJSO-

InChlKey [1]
UHFFFAOYSA-N
XLogP3-AA (Computed) -0.3 [2]
Topological Polar Surface Area
polod 65 A2 [2]
(Computed)
Rotatable Bond Count 8
(Computed)
Hydrogen Bond Donor Count
(Computed)
Hydrogen Bond Acceptor .

Count (Computed)

Table 2: Experimental Physicochemical Properties
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Property

Value

Remarks

Melting Point

Data not available

Boiling Point

Data not available

A predicted boiling point for a
similar compound, 2-[2-[2-(2-
hydroxyethoxy)ethoxy]ethoxy]e
thyl acrylate (CAS 19812-60-
3), is 347.0+27.0 °C.[3]

Density

Data not available

A predicted density for a
similar compound, 2-[2-[2-(2-
hydroxyethoxy)ethoxy]ethoxy]e
thyl acrylate (CAS 19812-60-
3), is 1.102+0.06 g/cm3.[3]

Vapor Pressure

Data not available

Solubility

Soluble in DMSO, DCM, DMF

Safety Data

The safety profile of 2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate is summarized below. As with

all laboratory chemicals, it should be handled with appropriate personal protective equipment

and in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.P264: Wash
skin thoroughly after handling.P271: Use only
outdoors or in a well-ventilated area.P280: Wear
protective gloves/ eye protection/ face
protection.P302 + P352: IF ON SKIN: Wash with
plenty of soap and water.P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
Precautionary Statements several minutes. Remove cor-1tact I(-ans-es, if
present and easy to do. Continue rinsing.P312:
Call a POISON CENTER or doctor/physician if
you feel unwell.P332 + P313: If skin irritation
occurs: Get medical advice/attention.P337 +
P313: If eye irritation persists: Get medical
advice/attention.P362: Take off contaminated
clothing and wash before reuse.P403 + P233:
Store in a well-ventilated place. Keep container
tightly closed.P405: Store locked up.P501:
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical and toxicological
properties of 2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate are not publicly available. However,
standardized methods for characterizing chemical substances are provided by the Organisation
for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.
[4][5] These guidelines are internationally accepted as standard methods for safety testing.[4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties Determination:

e Melting Point/Freezing Point (OECD Guideline 102): This is determined by methods such as
the capillary method, hot stage apparatus, or differential scanning calorimetry (DSC). The
sample is heated at a controlled rate, and the temperature at which the phase transition from
solid to liquid occurs is recorded.

» Boiling Point (OECD Guideline 103): The boiling point is determined using methods like the
ebulliometer, dynamic method, or distillation method, which measure the temperature at
which the vapor pressure of the liquid equals the external pressure.

» Density of Liquids and Solids (OECD Guideline 109): Density can be measured using a
hydrometer, a pycnometer, or an oscillating densitometer. The mass of a known volume of
the substance is determined at a specific temperature.

e Vapour Pressure (OECD Guideline 104): The vapor pressure is determined by methods such
as the dynamic method, static method, or effusion method, which measure the pressure
exerted by the vapor in thermodynamic equilibrium with its condensed phases at a given
temperature.

o Water Solubility (OECD Guideline 105): The column elution method or the flask method is
used to determine the saturation mass concentration of the substance in water at a given
temperature.

Toxicological Data Determination:

o Acute Oral Toxicity (OECD Guideline 420, 423, or 425): These guidelines describe methods
to assess the short-term toxic effects of a substance after oral administration to animals. The
Acute Toxic Class Method (OECD 423) or the Up-and-Down Procedure (OECD 425) are
often preferred to reduce the number of animals used.[6][7]

o Acute Dermal Toxicity (OECD Guideline 402): This test determines the toxic effects of a
substance after a single, short-term dermal exposure.

e Acute Inhalation Toxicity (OECD Guideline 403): This guideline outlines the procedures for
assessing the toxicity of a substance when inhaled by test animals for a short duration.
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 Skin Irritation/Corrosion (OECD Guideline 404): This in vivo or in vitro test assesses the
potential of a substance to cause reversible or irreversible skin damage.

e Eye Irritation/Corrosion (OECD Guideline 405): This test evaluates the potential of a
substance to produce irritation or damage to the eye.

o Skin Sensitisation (OECD Guideline 429): The Local Lymph Node Assay (LLNA) is a
common method to determine the potential of a substance to cause skin sensitization.

Mandatory Visualizations

Application in PROTAC Synthesis

2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate (Hydroxy-PEG3-acrylate) is a key building block
in the synthesis of PROTACS. Its bifunctional nature, possessing a polymerizable acrylate
group and a hydroxyl group, allows for its incorporation as a flexible, hydrophilic linker
connecting a target protein-binding ligand and an E3 ligase-recruiting ligand.

The following diagram illustrates a generalized workflow for the synthesis of a PROTAC
molecule utilizing a PEG-based linker.
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Step 2: PROTAC Assembly

Coupling Reaction Final PROTAC Molecule
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G_igand (with reactive group) (el [REEEE
-

Hydroxy-PEG3-acrylate
(CAS 16695-45-7)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of a PROTAC molecule.

The following diagram illustrates the logical relationship of safety precautions when handling
CAS 16695-45-7.

Handling and Personal Protective Equipment (PPE) In Case of Exposure

ye Contact:
Rinse cautiously with water for sev

le in a well-ventilated area

Skin Contact:
Wash with plenty of soap and water

Seek medical advice/attention
ifirrtation persists or if you feel unwell
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Caption: Safety precautions and first aid for CAS 16695-45-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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